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Introduction & Principle
The cGAS-STING pathway is a critical component of the innate immune system, detecting

cytosolic DNA and triggering the production of type I interferons (IFNs).[1] The natural ligand for

STING (Stimulator of Interferon Genes) is 2'3'-cyclic GMP-AMP (cGAMP).[2] However, cGAMP

is a charged, cyclic dinucleotide that cannot passively cross the plasma membrane.

While liposomal transfection is common, it can be inefficient for cyclic dinucleotides and may

induce off-target cytotoxicity or endosomal entrapment. Digitonin permeabilization offers a

superior alternative for mechanistic studies.[2][3] Digitonin, a steroid glycoside, selectively

complexes with cholesterol in the plasma membrane to form transient pores (~8–10 nm).

Because organelle membranes (mitochondria, ER) are cholesterol-poor, they remain intact,

preserving the cellular machinery required for the STING-TBK1-IRF3 signaling cascade.

Mechanism of Action[2][3][4][5][6]
Selective Porations: Digitonin permeabilizes the cholesterol-rich plasma membrane.[3][4]

Diffusive Entry: Extracellular cGAMP diffuses down its concentration gradient into the

cytosol.
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Resealing & Activation: Upon removal of digitonin and addition of calcium-rich complete

media, membranes reseal (or cells are harvested immediately for acute kinetics), allowing

cGAMP to bind ER-resident STING.
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Figure 1: Mechanism of digitonin-mediated cGAMP delivery and downstream STING signaling.

Critical Parameters & Optimization
Success relies on a "Goldilocks" concentration of digitonin: high enough to permeabilize >90%

of cells, but low enough to prevent total lysis or organelle damage.

The "KHM" Intracellular Buffer
PBS is unsuitable for permeabilization because it lacks the ionic balance of the cytosol. We

utilize KHM Buffer to maintain protein stability and prevent cell death during the porous phase.

Low Calcium: Prevents premature membrane resealing and calcium-dependent proteolysis.

Potassium-Rich: Mimics cytosolic ion concentration.

Variable Control Table
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Parameter Recommended Range Critical Notes

Digitonin Conc. 5 – 50 µg/mL
MUST be titrated for every new

cell line.

cGAMP Conc. 100 nM – 10 µM
Higher external conc. drives

faster diffusion.

Incubation Time 5 – 10 mins
>15 mins risks organelle

damage and cell death.

Temperature 37°C or RT
37°C is faster; RT is more

controllable.

Cell Density 70-80% Confluency
Over-confluent cells

permeabilize unevenly.

Materials & Reagents
Digitonin: High purity (e.g., Calbiochem or Sigma). Note: Commercial digitonin is often only

~50% pure; always check the certificate of analysis.

2'3'-cGAMP: (e.g., InvivoGen). Prepare 1 mM stock in endotoxin-free water.

KHM Buffer (pH 7.2 - 7.4):

110 mM Potassium Acetate (KOAc)

20 mM HEPES

2 mM MgCl2

Optional: 0.1 mM EGTA (to chelate residual Ca2+)

Permeabilization Marker: Trypan Blue (0.4%) or Propidium Iodide.

Complete Culture Media: (e.g., DMEM + 10% FBS).

Experimental Protocol
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Phase 1: Digitonin Titration (The "Kill Curve")
Perform this once for each new cell line to determine the optimal permeabilization

concentration (OPC).

Seed Cells: Plate cells (e.g., THP-1, RAW264.7, HEK293T) in a 24-well plate to reach 70-

80% confluency.

Prepare Dilutions: Prepare KHM buffer containing 0, 5, 10, 20, 30, and 50 µg/mL Digitonin.

Pulse: Aspirate media and gently add 300 µL of Digitonin/KHM solution.

Incubate: 10 minutes at 37°C.

Stain: Remove buffer. Add 200 µL KHM + 0.2% Trypan Blue. Incubate 1 min.

Assess: Visualize under a microscope.

Target: >90% blue cells (permeable) but cells remain attached and morphologically similar

to controls (not "ghosts" or lysed debris).

Select the lowest concentration that achieves >90% staining.[5]

Phase 2: cGAMP Delivery (The "Pulse" Protocol)
Preparation:

Warm KHM buffer to 37°C.

Prepare Delivery Solution: KHM + [OPC Digitonin] + [Target cGAMP, e.g., 10 µM].

Prepare Vehicle Control: KHM + [OPC Digitonin] only.

Wash: Aspirate growth media from cells.[3][6] Wash 1x gently with warm PBS or KHM (to

remove serum esterases).

Permeabilize & Deliver:

Add Delivery Solution to cells.
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Volume: Minimal to cover cells (e.g., 200 µL for 24-well) to conserve cGAMP.

Incubate: 8–10 minutes at 37°C.

Wash & Reseal (Critical Step):

Aspirate Delivery Solution.

Immediately add warm, complete culture media (containing 10% FBS). The Ca2+ and

serum lipids facilitate membrane resealing.

Optional: Wash 2x with media to ensure no residual digitonin remains.

Signaling Incubation:

Incubate cells at 37°C/5% CO2.

Timepoints:

1–3 Hours: For Phospho-IRF3 / Phospho-STING (Western Blot).

12–24 Hours: For IFN-β / Cytokine secretion (ELISA/qPCR).

Phase 3: Validation & Readouts
A. Western Blotting (Early Signaling)

Lysis: Harvest cells in RIPA buffer + Phosphatase Inhibitors.

Targets: p-STING (Ser366), p-IRF3 (Ser396), p-TBK1.

Expected Result: Robust phosphorylation in cGAMP+Digitonin samples; minimal in cGAMP-

only (no digitonin) or Vehicle samples.

B. Functional Assay (ISG Induction)
Method: RT-qPCR for IFNB1, CXCL10, or ISG15.

Expected Result: >10-fold induction of IFNB1 mRNA relative to mock.
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Figure 2: Step-by-step decision tree for optimizing and executing the cGAMP delivery protocol.

Troubleshooting & Expert Tips
Problem Possible Cause Solution

High Cell Death
Digitonin conc. too high or

incubation too long.

Repeat titration. Reduce

incubation to 5 mins. Ensure

KHM buffer pH is 7.2–7.4.

No STING Activation
cGAMP degraded or

insufficient entry.

Use endotoxin-free water.

Increase cGAMP conc. (up to

20 µM).[3][7][8] Ensure cells

express STING (check

HEK293T, they are STING-null

and need transfection).

High Background
Stress induced by

buffer/handling.

Handle cells gently. Ensure

KHM buffer is warm (37°C) to

prevent cold shock.

Inconsistent Results Digitonin purity variability.

Digitonin purity varies by

batch. Always re-titrate when

opening a new vial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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